Cas no 1804851-67-9 (3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol)

3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol is a fluorinated pyridine derivative with a bromo-substituted aromatic ring and a difluoromethyl functional group. This compound is of interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in cross-coupling reactions and as a building block for heterocyclic synthesis. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug discovery. The hydroxymethyl moiety at the 6-position offers further derivatization potential. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its reactive functional groups.

3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol structure

1804851-67-9 structure

Product Name:3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol

CAS No:1804851-67-9

MF:C₈H₈BrF₂NO

MW:252.056028366089

CID:4862254

Update Time:2025-06-09

3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol
- Inchi： 1S/C8H8BrF2NO/c1-4-2-5(9)7(8(10)11)12-6(4)3-13/h2,8,13H,3H2,1H3
- InChI Key： YHCWUIMBGWQRJM-UHFFFAOYSA-N
- SMILES： BrC1C=C(C)C(CO)=NC=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 1.7
Topological Polar Surface Area: 33.1

3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029058727-1g	3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol	1804851-67-9	97%	1g	$1,564.50	2022-04-01

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Additional information on 3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol (CAS No. 1804851-67-9)

3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol (CAS No. 1804851-67-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives like 3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its difluoromethyl group, which can mimic the behavior of hydroxyl or methyl groups while offering improved resistance to enzymatic degradation. This property is critical in the development of next-generation pharmaceuticals and agrochemicals.

The synthesis of 3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol involves multi-step organic reactions, including halogenation and fluorination processes. Its CAS No. 1804851-67-9 serves as a unique identifier in chemical databases, ensuring accurate tracking in global supply chains. The compound's purity and stability are paramount, as they directly impact its efficacy in downstream applications.

One of the most searched questions related to this compound is: "What are the applications of 3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol in drug discovery?" The answer lies in its role as a building block for kinase inhibitors and antiviral agents. Its bromine atom provides a reactive site for further functionalization, enabling the creation of targeted therapies for diseases like cancer and viral infections.

Another trending topic is the environmental impact of fluorinated compounds. While 3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol is not classified as hazardous, its responsible handling and disposal are essential to minimize ecological footprints. Researchers are exploring greener synthesis methods to align with sustainable chemistry principles.

In the agrochemical sector, this compound is investigated for its potential to develop novel pesticides and herbicides. Its difluoromethyl group enhances binding affinity to target enzymes in pests, offering a promising avenue for crop protection. This aligns with the growing demand for eco-friendly agrochemicals that reduce reliance on traditional, less sustainable options.

The future of 3-Bromo-2-(difluoromethyl)-5-methylpyridine-6-methanol (CAS No. 1804851-67-9) looks promising, with ongoing studies exploring its utility in material science and catalysis. Its unique properties make it a candidate for advanced materials, such as organic electronics and photocatalysts. As research progresses, this compound is expected to play a pivotal role in innovation across multiple industries.